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Compound of Interest

Compound Name: Boc-D-glu-ome

Cat. No.: B558525

For researchers and professionals in drug development, the meticulous management of
chemical reagents is paramount for ensuring both laboratory safety and environmental
responsibility. This guide provides a comprehensive, step-by-step protocol for the proper
disposal of Boc-D-glu-ome (Boc-D-glutamic acid dimethyl ester), a common reagent in peptide
synthesis and pharmaceutical research. Adherence to these procedures is essential for
maintaining a secure research environment and complying with regulatory standards.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is crucial to handle Boc-D-glu-ome with the
appropriate safety measures. While N-Boc-L-glutamic acid 1,5-dimethyl ester is not classified
as a hazardous substance under the 2012 OSHA Hazard Communication Standard, prudent
laboratory practices should always be observed.[1]

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Use nitrile or other chemically resistant gloves.

» Body Protection: A laboratory coat is mandatory to prevent skin contact.
Handling and Storage:

» Avoid all direct contact with skin, eyes, or clothing.[1]
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e Prevent inhalation and ingestion of the substance.[1]
» Store containers in a dry, cool, and well-ventilated area, keeping them tightly sealed.[1]
o Keep the product and its container away from heat and sources of ignition.[1]

In the event of accidental exposure:

Skin Contact: Wash the affected area thoroughly with soap and plenty of water.

Eye Contact: Flush the eyes with water as a precautionary measure.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.

Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious
person.

Step-by-Step Disposal Procedure

The primary and recommended method for the disposal of Boc-D-glu-ome is through a
licensed and certified chemical waste disposal service. This ensures compliance with all local,
state, and federal regulations.

» Waste Identification and Segregation:

o All unused or excess Boc-D-glu-ome, as well as any materials contaminated with it (e.g.,
pipette tips, weighing paper, gloves), must be treated as chemical waste.

o Segregate this waste from other laboratory waste streams to prevent inadvertent chemical
reactions. It is incompatible with strong oxidizing agents.

e Containerization:

o Place all solid and contaminated materials into a designated, chemically compatible, and
leak-proof container.

o Ensure the container is clearly labeled with "Hazardous Waste" and the full chemical
name: "Boc-D-glutamic acid dimethyl ester".
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o The container must have a secure, tightly fitting lid and be kept closed at all times, except
when adding waste.

o Waste Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure area, away
from general laboratory traffic.

o The storage area should be separate from incompatible materials.
e Arrange for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste contractor to schedule a pickup for the hazardous waste.

o Do not attempt to dispose of Boc-D-glu-ome in the regular trash or by washing it down
the sanitary sewer.

While neutralization is a potential disposal method for some amino acid derivatives, specific
protocols for Boc-D-glu-ome are not readily available. Therefore, professional waste disposal
remains the safest and most compliant option.

Summary of Key Chemical Data

For a quick reference, the following table summarizes important information for Boc-D-glutamic
acid dimethyl ester.
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Property Value
(R)-N-Boc-glutamic acid 1,5-dimethyl ester, Boc-
Synonyms
D-Glu(OMe)-OMe
CAS Number 130622-05-8
Molecular Formula C12H21NOe
Molecular Weight 275.3 g/mol
Appearance Light yellowish oil

Storage Conditions

Store at 0-8°C

Incompatible Materials

Strong oxidizing agents

Hazardous Decomposition Products

Carbon monoxide (CO), Carbon dioxide (CO2),

Nitrogen oxides (NOXx) (under fire conditions)[1]

Disposal Workflow

The logical workflow for the proper disposal of Boc-D-glu-ome is illustrated in the diagram

below. This provides a clear, visual guide for all laboratory personnel.
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Start: Boc-D-glu-ome Waste

:

Don Appropriate Personal
Protective Equipment (PPE)

Segregate Boc-D-glu-ome Waste
from Other Waste Streams

Place Waste in a Labeled, Sealed,
Chemically Compatible Container

Label Container:
'Hazardous Waste'
'‘Boc-D-glutamic acid dimethyl ester’

Store Container in a Secure,
Designated Waste Area

Contact Environmental Health & Safety (EHS)
or Licensed Waste Contractor for Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Boc-D-glu-ome Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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